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Compound Name: Amantadine-d15

Cat. No.: B586517

Amantadine-d15: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amantadine-d15 is the deuterium-labeled analogue of Amantadine, an antiviral and
antiparkinsonian agent.[1] In the realm of bioanalytical research, Amantadine-d15 serves a
critical role as a stable isotope-labeled internal standard (I1S). Its primary application is in
guantitative analyses, particularly in liquid chromatography-tandem mass spectrometry (LC-
MS/MS) based methods, to ensure the accuracy and precision of Amantadine concentration
measurements in biological matrices.[2][3] The substitution of fifteen hydrogen atoms with
deuterium results in a mass shift that allows for its differentiation from the unlabeled
Amantadine by the mass spectrometer, while maintaining nearly identical chemical and
physical properties. This technical guide provides an in-depth overview of Amantadine-d15, its
primary use in research, and detailed experimental methodologies.

Core Properties of Amantadine-d15

Amantadine-d15 is a deuterated form of 1-adamantanamine. Its key chemical and physical
properties are summarized below.
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Property Value

Chemical Name 1-Adamantanamine-d15

1-Aminoadamantane-d15,

Synonyms Tricyclo[3.3.1.13,7]decan-d15-1-amine
Hydrochloride

Molecular Formula C1oH2D1sN

Molecular Weight 166.34 g/mol

CAS Number 33830-10-3

Primary Use in Research: Internal Standard in
Bioanalysis

The predominant application of Amantadine-d15 in research is as an internal standard in the
quantitative bioanalysis of Amantadine.[1] The principle behind its use lies in isotope dilution
mass spectrometry. A known amount of Amantadine-d15 is spiked into a biological sample
(e.g., plasma, urine) containing an unknown concentration of Amantadine.[4][5] During sample
preparation and analysis, any loss of analyte will be mirrored by a proportional loss of the
internal standard. By measuring the ratio of the mass spectrometric response of Amantadine to
that of Amantadine-d15, an accurate and precise quantification of Amantadine can be
achieved, compensating for variations in extraction recovery and matrix effects.[6]

Performance as an Internal Standard

The performance of Amantadine-d15 as an internal standard has been validated in numerous
studies. A comparison with another commonly used deuterated internal standard, Amantadine-
d6, highlights its suitability.
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Parameter

Amantadine-d15

Amantadine-d6

Linearity Range

50-1500 ng/mL

0.50-500 ng/mL][7]

Correlation Coefficient (r) > 0.995[8] > 0.9969[7]
Intra-day Precision (% RSD) < 8.0%][8] < 5.42%[7]
Inter-day Precision (% RSD) < 8.0%][8] < 5.42%[7]
Intra-day Accuracy < 8.0%][8] 98.47% to 105.72%][7]
Inter-day Accuracy < 8.0%][8] 98.47% to 105.72%][7]

Extraction Recovery

Within acceptable limits[8]

97.89%—100.28%][7]

Experimental Protocols
Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and straightforward method for extracting Amantadine and

Amantadine-d15 from plasma samples.[3]

Materials:

e Human plasma samples

 Amantadine-d15 internal standard working solution

o Acetonitrile (ACN), ice-cold

e Microcentrifuge tubes

e \ortex mixer

o Centrifuge

Procedure:

e Pipette 100 pL of the plasma sample into a microcentrifuge tube.
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e Add a specified volume of the Amantadine-d15 internal standard working solution to each

sample.

e Add 300 pL of ice-cold acetonitrile to precipitate the plasma proteins.

» Vortex the mixture for 30 seconds to ensure thorough mixing.

o Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

The following provides a typical set of parameters for the analysis of Amantadine using

Amantadine-d15 as an internal standard.

Liquid Chromatography (LC) Conditions:

Parameter Value
Shimadzu Exion LC-20AD HPLC or
LC System .
equivalent[8]
Agilent Poroshell 120 SB-C18 (4.6 mm x 50
Column )
mm, 2.7 um) or equivalent[8]
Isocratic elution with 70% 0.1% formic acid in
Mobile Phase o
water and 30% acetonitrile[8]
Flow Rate 0.8 mL/min[8]
Injection Volume 10 uL
Column Temperature 40 °C

Run Time

3 minutes|[8]

Mass Spectrometry (MS) Conditions:
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Parameter

Amantadine

Amantadine-d15 (IS)

MS System

QTRAP 5500 Mass

Spectrometer or equivalent[8]

QTRAP 5500 Mass

Spectrometer or equivalent[8]

lonization Mode

Positive Electrospray
lonization (ESI+)[9]

Positive Electrospray
lonization (ESI+)[9]

Detection Mode

Multiple Reaction Monitoring
(MRM) or MS3[9]

Multiple Reaction Monitoring
(MRM) or MS3[9]

Precursor lon (m/z) 152.2[9] 167.0[9]
Product lon (m/z) (MRM) 135.3[9] 150.3[9]
Product lon (m/z) (MS3) 107.4[9] 118.1[9]

Collision Energy (eV)

Optimized for the specific

instrument (e.g., 25 eV)[9]

Optimized for the specific

instrument (e.g., 25 eV)[9]
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Bioanalytical Workflow for Amantadine Quantification.
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Principle of Isotope Dilution Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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